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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257

Essential Safety and Handling Guide for 2-
Allylcyclohexanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Allylcyclohexanone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:
« Name: 2-Allylcyclohexanone
e CAS Number: 94-66-6

e Molecular Formula: H2C=CHCH2CesHo(=0)

Hazard Identification and Safety Summary

2-Allylcyclohexanone is a combustible liquid that poses several health risks. It is harmful if
swallowed, inhaled, or in contact with skin. It is also known to cause skin irritation and serious
eye damage, and may cause respiratory irritation.[1]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[1]
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e H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]
e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Physical and Chemical Properties

Property Value

Form Liquid

Boiling Point 94 °C /23 mmHg

Density 0.927 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup
Refractive Index n20/D 1.469

Personal Protective Equipment (PPE)

A thorough risk assessment is necessary before handling 2-Allylcyclohexanone.[2] The
following PPE is mandatory to minimize exposure.
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PPE Category

Specification

Purpose

Eye and Face Protection

Chemical safety goggles or a
face shield.[2]

To protect against splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][3]

To prevent skin contact.

Body Protection

Along-sleeved laboratory coat.

[4]115]

To protect clothing and skin

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a fume hood. If ventilation is
insufficient, use a respirator
with a suitable filter (e.g., Type
ABEK (EN14387)).[6]

To avoid inhalation of vapors.

Operational Plan: Step-by-Step Handling

Procedures

Pre-Operational Checks

e Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[7]

 Verify that the fume hood or other ventilated enclosure is functioning correctly.

o Assemble all necessary equipment and reagents before starting the procedure.

o Confirm that a designated and properly labeled hazardous waste container is available.[8]

Handling 2-Allylcyclohexanone

e Donning PPE: Put on all required personal protective equipment as specified in the table

above.

e Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, especially during transfers.[9][10]
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» Dispensing: Conduct all handling and dispensing of 2-Allylcyclohexanone inside a certified
chemical fume hood to minimize inhalation exposure.[8] Use only non-sparking tools.[7][9]
[10]

» Avoid Contact: Avoid contact with eyes, skin, and clothing.[6] Do not breathe vapors or mists.

[1][6]

o Heating: Keep away from heat, sparks, open flames, and hot surfaces.[1][10] No smoking is
permitted in the handling area.[10]

o Storage: Keep the container tightly closed when not in use.[10] Store in a cool, well-
ventilated, and approved area away from incompatible materials such as oxidizing agents,
acids, and alkalis.[6]

Post-Handling Procedures

» Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

¢ Cleaning: Clean the work area and any equipment used.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose
of single-use items in the appropriate waste stream.

o Storage: Return the 2-Allylcyclohexanone container to its designated secure storage area.

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact ) )

present and easy to do.[6][9] Seek immediate

medical attention.[6][9]

Take off immediately all contaminated clothing.
Skin Contact [9] Rinse skin with plenty of water.[6][9] If skin
irritation occurs, get medical advice/attention.[9]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing.[6][9] Call a poison

center or doctor if you feel unwell.[9]

Rinse mouth.[9] Do NOT induce vomiting.[10]
Ingestion Call a poison center or doctor if you feel unwell.
[91[10]

Disposal Plan

The disposal of 2-Allylcyclohexanone and its contaminated waste must be handled as
hazardous chemical waste.[8] Never dispose of this chemical down the drain or in regular
trash.[8][11]

Waste Segregation and Collection

o Waste Container: Collect waste 2-Allylcyclohexanone and any contaminated materials
(e.g., gloves, pipette tips, paper towels) in a dedicated, chemically compatible, and clearly
labeled hazardous waste container.[3][12]

e Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "2-Allylcyclohexanone".

e Segregation: Do not mix with incompatible waste streams. As a non-halogenated organic
solvent, it should be segregated accordingly.[11]

Storage of Waste
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o Store the sealed waste container in a designated and secure satellite accumulation area.

e The storage area should be cool, well-ventilated, and away from sources of ignition and
incompatible materials.[10]

Professional Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[8][13]

o Ensure that the disposal company is reputable and follows all local, state, and federal
regulations for hazardous waste disposal.[13]
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Safe Handling and Disposal Workflow for 2-Allylcyclohexanone

1. Pre-Operational Checks
- Verify fume hood and safety showers
- Assemble equipment
- Prepare labeled waste container

roceed

2. Don PPE
- Safety goggles/face shield
- Nitrile/neoprene gloves
- Lab coat

roceed

3. Handling Operations
- Work in fume hood
- Ground equipment
- Use non-sparking tools
- Avoid heat and ignition sources

N
N\

N\
ask Complete ~f spill/lexposure occurs
N\

N
N

N

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly
- Doff PPE correctly

Spill or Exposure Event

enerate Waste mmediate Action

5. Waste Collection
- Collect in labeled, compatible container
- Segregate as non-halogenated waste

Emergency First Aid

- Follow specific procedures
- Seek medical attention

6. Waste Storage
- Seal container
- Store in designated satellite area

Arrange Pickup

7. Professional Disposal
- Contact EHS or licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Allylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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